Cas no 2549029-77-6 (2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 2549029-77-6
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5314210
• PubChem ID: 154883220
• Update Time: 2025-10-29

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-1-[1-(6-methoxy-4-pyrimidinyl)-3-azetidinyl]-1H-benzimidazole
• AKOS040723107
• 2549029-77-6
• 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole
• F6748-3374

• Inchi： 1S/C18H19N5O/c1-24-17-8-16(19-11-20-17)22-9-13(10-22)23-15-5-3-2-4-14(15)21-18(23)12-6-7-12/h2-5,8,11-13H,6-7,9-10H2,1H3
• InChI Key： FGLSHOMDMNVZCM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=N1)N1CC(C1)N1C2C=CC=CC=2N=C1C1CC1

Computed Properties

• Exact Mass: 321.15896025g/mol
• Monoisotopic Mass: 321.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.9±50.0 °C(Predicted)
• pka: 5.52±0.10(Predicted)

Additional information on 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole

Comprehensive Overview of 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2549029-77-6)

The compound 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2549029-77-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex architecture, featuring a benzodiazole core fused with a cyclopropyl group and a methoxypyrimidine-substituted azetidine ring, positions it as a promising candidate for drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor, a hot topic in oncology and inflammation-related therapeutics.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapies. The 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole scaffold aligns with this trend, as its pyrimidine moiety is known to interact with ATP-binding sites in kinases—a mechanism exploited by blockbuster drugs like imatinib. This connection to kinase inhibition makes it a frequent subject in AI-driven molecular docking studies, where users often search for "kinase inhibitors with improved selectivity" or "pyrimidine-based drug design."

From a synthetic chemistry perspective, the incorporation of an azetidine ring (a four-membered nitrogen heterocycle) enhances the molecule's three-dimensionality, a property highly valued in fragment-based drug discovery. The 6-methoxypyrimidin-4-yl substituent further contributes to metabolic stability, addressing common challenges like rapid hepatic clearance—a recurring concern in pharmaceutical forums. Computational chemists frequently explore "azetidine derivatives in medicinal chemistry" or "strategies to reduce CYP450 metabolism," highlighting the relevance of this compound's design.

Beyond therapeutic applications, CAS No. 2549029-77-6 has sparked interest in material science due to its conjugated benzodiazole system, which exhibits intriguing photophysical properties. Searches for "organic semiconductors with heterocyclic cores" or "fluorescent probes for bioimaging" often intersect with studies on analogous structures. The cyclopropyl group’s strain energy may also influence π-electron delocalization, making it a subject of DFT (Density Functional Theory) calculations—a technique increasingly popular among computational researchers.

Environmental and regulatory considerations are another critical angle. While not classified as hazardous, the compound's biodegradation pathways and ecotoxicological profile remain under investigation, aligning with the growing emphasis on "green chemistry principles in drug synthesis." Analytical methods for quantifying trace impurities in 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole are also a focal point, as regulatory agencies tighten standards for genotoxic impurities—a trending topic in quality control discussions.

In summary, 2549029-77-6 represents a multifaceted research tool bridging drug discovery, materials science, and computational modeling. Its structural features address contemporary challenges like selectivity optimization and metabolic stability, while its applications resonate with high-traffic search queries in both academic and industrial settings. As interdisciplinary research evolves, this compound is poised to remain at the forefront of innovation in heterocyclic chemistry.